Cas no 919282-38-5 (2,1,3-Benzothiadiazole, 4,7-bis(4-fluorophenyl)-)

• Product Name: 2,1,3-Benzothiadiazole, 4,7-bis(4-fluorophenyl)-
• CAS No: 919282-38-5
• MF: C₁₈H₁₀F₂N₂S
• MW: 324.347209453583
• CID: 765111
• PubChem ID: 71425392
• Update Time: 2025-04-19

2,1,3-Benzothiadiazole, 4,7-bis(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 4,7-bis(4-fluorophenyl)-
• 4,7-bis(4-fluorophenyl)-2,1,3-benzothiadiazole
• 4,7-bis(4-fluorophenyl)benzo[c][1,2,5]thiadiazole
• DTXSID70844175
• 919282-38-5
• YSZCS011
• SCHEMBL14806811

• Inchi： 1S/C18H10F2N2S/c19-13-5-1-11(2-6-13)15-9-10-16(18-17(15)21-23-22-18)12-3-7-14(20)8-4-12/h1-10H
• InChI Key： OFAFRHYSUZTOHU-UHFFFAOYSA-N
• SMILES： S1N=C2C(C(=CC=C2C2C=CC(=CC=2)F)C2C=CC(=CC=2)F)=N1

Computed Properties

• Exact Mass: 324.05327583g/mol
• Monoisotopic Mass: 324.05327583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 54Ų